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Compound of Interest

Compound Name: Acorone

Cat. No.: B159258

Acorone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acorone is a naturally occurring sesquiterpenoid found in the rhizomes of Acorus calamus L., a
plant with a long history of use in traditional medicine.[1] This technical guide provides a
detailed overview of the physical and chemical properties of acorone, methodologies for its
isolation and characterization, and a summary of its known biological activities. This document
is intended to serve as a valuable resource for researchers and professionals in the fields of
natural product chemistry, pharmacology, and drug development.

Chemical and Physical Properties

Acorone, with the CAS Registry Number 10121-28-5, is a spirocyclic sesquiterpene featuring a
unique molecular architecture.[1] Its chemical identity and key physical properties are
summarized below.

Chemical Identification
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Property Value Reference
Molecular Formula C15H2402 [1]
Molecular Weight 236.35 g/mol [1]

(1S,4R,5S,8R)-1,8-dimethyl-4-

IUPAC Name propan-2-ylspiro[4.5]decane- [11[2]
3,9-dione

Synonyms Isoacorone, Acoron [1]

CAS Number 10121-28-5 [1]

InChl=1S/C15H2402/c1-
9(2)14-12(16)7-11(4)15(14)6-

InChl 5-10(3)13(17)8-15/h9- [1][2]
11,14H,5-8H2,1-
4H3/t10-,11+,14+,15+/m1/s1

AGUISGUERLMHFF-
InChlKey [2]
PKIAMQTDSA-N

C[C@@H]1CC[C@]2(CC1=0)
SMILES [1][2]
--INVALID-LINK--C

Physical Properties

Experimental data for several physical properties of acorone are not readily available in the
current literature. The following table includes calculated values, which should be considered
as estimates.
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Property

Value

Source

Physical State

Solid

[1]

Not experimentally determined.

Melting Point Calculated: 699.26 K (426.11 [3]
OC)
- ) Not experimentally determined.
Boiling Point [3]

Calculated: Not available

Water Solubility

Not experimentally determined.

Calculated log10(WS) = -3.24

[3]

Octanol/Water Partition

Coefficient

Not experimentally determined.

Calculated logP = 3.243

[3]

Kovats Retention Index

1771, 1813, 1820 (Semi-

standard non-polar)

[2]

Experimental Protocols
Isolation of Acorone from Acorus calamus

The following is a general procedure for the isolation of sesquiterpenoids, including acorone,

from the rhizomes of Acorus calamus, based on methodologies reported in the literature.[4][5]

6718l

Workflow for Isolation of Acorone
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Caption: General workflow for the isolation of acorone.
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o Extraction:
o Air-dry the rhizomes of Acorus calamus and grind them into a fine powder.

o Extract the powdered rhizomes with 95% ethanol at room temperature by maceration or
using a Soxhlet apparatus.[4][5]

o Concentrate the ethanol extract under reduced pressure to obtain a crude extract.
 Fractionation:

o Suspend the crude extract in water and partition it successively with solvents of increasing
polarity, such as n-hexane and ethyl acetate, to separate compounds based on their
polarity. Sesquiterpenoids like acorone are expected to be present in the less polar
fractions.

o Purification:

[¢]

Subject the sesquiterpenoid-rich fraction to column chromatography on silica gel.
o Elute the column with a gradient of n-hexane and ethyl acetate.[8]

o Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those
containing acorone.

o Combine the fractions containing the target compound and further purify them using
preparative TLC or high-performance liquid chromatography (HPLC) to obtain pure

acorone.

Characterization of Acorone

The structure of the isolated acorone can be confirmed using a combination of spectroscopic

techniques.

Workflow for Characterization of Acorone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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